![molecular formula C22H20N2O3S B8508653 {6-[2-(4-Methyl-2-phenyl-thiazol-5-yl)-ethoxy]-indol-1-yl}-acetic acid CAS No. 820959-86-2](/img/structure/B8508653.png)
{6-[2-(4-Methyl-2-phenyl-thiazol-5-yl)-ethoxy]-indol-1-yl}-acetic acid
Cat. No. B8508653
M. Wt: 392.5 g/mol
InChI Key: XQGBPDJSOUVFCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07235572B2
Procedure details
In analogy to the procedure described in example 2 c], {6-[2-(4-methyl-2-phenyl-thiazol-5-yl)-ethoxy]-indol-1-yl}-acetic acid tert-butyl ester was treated with LiOH to obtain {6-[2-(4-methyl-2-phenyl-thiazol-5-yl)-ethoxy]-indol-1-yl}-acetic acid as off-white solid.
Name
{6-[2-(4-methyl-2-phenyl-thiazol-5-yl)-ethoxy]-indol-1-yl}-acetic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:5][C:6](=[O:32])[CH2:7][N:8]1[C:16]2[C:11](=[CH:12][CH:13]=[C:14]([O:17][CH2:18][CH2:19][C:20]3[S:24][C:23]([C:25]4[CH:30]=[CH:29][CH:28]=[CH:27][CH:26]=4)=[N:22][C:21]=3[CH3:31])[CH:15]=2)[CH:10]=[CH:9]1)(C)(C)C.[Li+].[OH-]>>[CH3:31][C:21]1[N:22]=[C:23]([C:25]2[CH:30]=[CH:29][CH:28]=[CH:27][CH:26]=2)[S:24][C:20]=1[CH2:19][CH2:18][O:17][C:14]1[CH:15]=[C:16]2[C:11]([CH:10]=[CH:9][N:8]2[CH2:7][C:6]([OH:32])=[O:5])=[CH:12][CH:13]=1 |f:1.2|
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Inputs
Step One
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Name
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{6-[2-(4-methyl-2-phenyl-thiazol-5-yl)-ethoxy]-indol-1-yl}-acetic acid tert-butyl ester
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(C)(C)(C)OC(CN1C=CC2=CC=C(C=C12)OCCC1=C(N=C(S1)C1=CC=CC=C1)C)=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Li+].[OH-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
CC=1N=C(SC1CCOC1=CC=C2C=CN(C2=C1)CC(=O)O)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
